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Compound of Interest

Compound Name:

4-

[(Trimethylsilyl)ethynyl]benzaldehy

de

Cat. No.: B1303621 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 4-
[(Trimethylsilyl)ethynyl]benzaldehyde, a key reagent in various synthetic applications,

including pharmaceutical research and materials science.

Compound Identification
Chemical Name: 4-[(Trimethylsilyl)ethynyl]benzaldehyde

Synonyms: 4-(Trimethylsilylethynyl)benzaldehyde, p-[(Trimethylsilyl)ethynyl]benzaldehyde

CAS Number: 77123-57-0

Molecular Weight and Formula
The molecular weight of a compound is a fundamental physical property, crucial for

stoichiometric calculations in chemical reactions, preparation of solutions, and analytical

characterization.

The molecular formula for 4-[(Trimethylsilyl)ethynyl]benzaldehyde is C₁₂H₁₄OSi.[1][2] Its

molecular weight is consistently reported as 202.32 g/mol .[2][3][4] This value is derived from

the sum of the atomic weights of its constituent atoms.
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The table below summarizes the key quantitative data for this compound.

Parameter Value Reference

Molecular Formula C₁₂H₁₄OSi [1][2]

Linear Formula (CH₃)₃SiC≡CC₆H₄CHO [3][4]

Molecular Weight 202.32 g/mol [2][3][4]

Melting Point 66-70 °C [2][3]

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of each atom present in the

molecular formula (C₁₂H₁₄OSi). The standard atomic weights of the constituent elements are

provided in the table below for reference.

Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 14 1.008 14.112

Oxygen O 1 15.999 15.999

Silicon Si 1 28.086 28.086

Total
Calculated

Molecular Weight
202.329

The calculated value of 202.329 g/mol is in excellent agreement with the cited literature value

of 202.32 g/mol .

Experimental Protocols
Determining the molecular weight of a compound like 4-
[(Trimethylsilyl)ethynyl]benzaldehyde is typically achieved through mass spectrometry.
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Methodology: Mass Spectrometry

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., acetonitrile or methanol).

Ionization: The sample is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this nature include Electrospray Ionization

(ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,

Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion [M]+ or a protonated/adducted species (e.g., [M+H]+, [M+Na]+). The molecular weight is

determined from the m/z value of this peak. For high-resolution mass spectrometry (HRMS),

the measured mass can confirm the elemental composition with high accuracy.

Logical Workflow
The following diagram illustrates the logical process of determining a compound's molecular

weight from its chemical formula.
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Chemical Formula
C₁₂H₁₄OSi

Identify Constituent Elements
(Carbon, Hydrogen, Oxygen, Silicon)

Determine Atomic Count
C: 12, H: 14, O: 1, Si: 1 Obtain Standard Atomic Weights

Sum of (Atomic Count × Atomic Weight)
(12×C) + (14×H) + (1×O) + (1×Si)

Calculated Molecular Weight
202.33 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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